Cas no 84376-21-6 (2-fluoro-4-phenylphenol)

2-fluoro-4-phenylphenol structure
2-fluoro-4-phenylphenol structure
Product Name:2-fluoro-4-phenylphenol
CAS No:84376-21-6
MF:C12H9FO
MW:188.197666883469
MDL:MFCD14701828
CID:1822813
PubChem ID:13004448
Update Time:2025-04-21

2-fluoro-4-phenylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-phenylphenol
    • 84376-21-6
    • SCHEMBL8477872
    • MFCD14701828
    • 3-Fluorobiphenyl-4-ol
    • DTXSID20514816
    • CS-0209604
    • AKOS017518704
    • YTFYLPMGFTYAPF-UHFFFAOYSA-N
    • [1,1'-Biphenyl]-4-ol, 3-fluoro-
    • 3-Fluoro[1,1'-biphenyl]-4-ol
    • BS-32849
    • MDL: MFCD14701828
    • Inchi: 1S/C12H9FO/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9/h1-8,14H
    • InChI Key: YTFYLPMGFTYAPF-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 188.063743068g/mol
  • Monoisotopic Mass: 188.063743068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

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